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Compound of Interest

Compound Name: 4,4'-(9-Fluorenylidene)dianiline

Cat. No.: B098456

A Technical Guide to 4,4'-(9-Fluorenylidene)dianiline

This technical guide provides an in-depth overview of 4,4'-(9-Fluorenylidene)dianiline, a
fluorene-based diamine compound of significant interest in materials science and polymer
chemistry. It is intended for researchers, scientists, and professionals in drug development and
related fields.

Core Properties

4,4'-(9-Fluorenylidene)dianiline, also known as 9,9-bis(4-aminophenyl)fluorene (BAFL), is a
white solid organic compound.[1] Its rigid, cardo-type structure, imparted by the fluorene group,
provides excellent thermal stability and solubility to polymers derived from it, such as
polyimides.

Physicochemical Data

The key quantitative data for 4,4'-(9-Fluorenylidene)dianiline are summarized in the table
below for easy reference.
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Property Value References
Molecular Formula C2sH20N:2 [L1121[31[4115]
Molecular Weight 348.44 g/mol [11[2][41[5]
CAS Number 15499-84-0 [21[5]

Melting Point 237-239 °C [1][6]
Density 1.2+0.1 g/lcm3 [1]
Appearance Pure white solid [1]

Experimental Protocols

This section details the methodologies for the synthesis and purification of 4,4'-(9-
Fluorenylidene)dianiline, as well as common analytical techniques for its characterization.

Synthesis of 4,4'-(9-Fluorenylidene)dianiline

A common method for synthesizing 4,4'-(9-Fluorenylidene)dianiline involves the
condensation reaction of 9-fluorenone with aniline.[1] The following protocol is a representative
example:

o Reaction Setup: To a reaction vessel equipped with a water trap, add 72 g of 9-fluorenone,
155.4 g of aniline hydrochloride, 10 g of sodium bisulfite, 145 g of aniline, and 100 g of
toluene.[1]

« Initial Reaction: Heat the mixture to 125-130 °C with stirring. Maintain this temperature for 3
hours, collecting the water generated during the reaction in the trap.[1]

o Temperature Increase: Slowly increase the temperature to 145-150 °C over a period of 3
hours.[1]

e Cooling and Neutralization: After the reaction is complete, cool the mixture to 95 °C. Add a
10% sodium hydroxide solution dropwise until the pH of the solution is approximately 9.[1]
Maintain at 95 °C for 3 hours to ensure complete neutralization.[1]
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« |solation: Allow the mixture to separate into layers at 95 °C. Collect the upper organic layer
and cool it gradually to 20-30 °C with stirring for 1 hour to induce crystallization.[1]

o Filtration: Filter the resulting solid and dry to obtain the crude product.[1]

Purification Protocol

The crude product can be further purified by recrystallization and washing steps:

Washing: The crude product is washed with xylene to remove impurities.[1]

o Recrystallization: 141 g of the washed product is dissolved in 2800 g of deionized water with
49.3 g of 33% hydrochloric acid and 28 g of activated carbon. The mixture is heated to 65-70
°C for 2 hours.[1]

« Filtration and Precipitation: The hot solution is filtered. A 10% ammonia solution is added to
the filtrate at 60-65 °C until the pH reaches 9-10 to precipitate the purified product.[1]

o Final Isolation: The mixture is stirred for 3 hours, then cooled to 20-30 °C. The purified solid
is collected by filtration and dried.[1]

Analytical Characterization

The purity and structure of 4,4'-(9-Fluorenylidene)dianiline can be confirmed using various
analytical techniques, including:

High-Performance Liquid Chromatography (HPLC)[1][7]

Gas Chromatography-Mass Spectrometry (GC-MS)[4][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy[4][7]

Infrared (IR) Spectroscopy[4]

Visualized Workflow

The following diagrams illustrate key processes and relationships relevant to 4,4'-(9-
Fluorenylidene)dianiline.
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9-Fluorenone Synthesis Process Product
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Synthesis workflow for 4,4'-(9-Fluorenylidene)dianiline.

Input Purification Steps Output
.| Dissolution in HCI .| Precipitation Pure Product
Crude Product Xylene Wash == i 'Activated Carbon [ | with Ammonia (>99% Purity)

Click to download full resolution via product page

Purification process for 4,4'-(9-Fluorenylidene)dianiline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,4'-(9-Fluorenylidene)dianiline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098456#4-4-9-fluorenylidene-dianiline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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